Cas no 921199-68-0 (2-Cyclohexen-1-one, 5-(3-methylphenyl)-, (5R)-)

• Product name: 2-Cyclohexen-1-one, 5-(3-methylphenyl)-, (5R)-
• CAS No: 921199-68-0
• MF: C₁₃H₁₄O
• MW: 186.24966
• CID: 745480
• PubChem ID: 71422425

2-Cyclohexen-1-one, 5-(3-methylphenyl)-, (5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 5-(3-methylphenyl)-, (5R)-
• (5R)-5-(3-methylphenyl)cyclohex-2-en-1-one
• DTXSID80841453
• 921199-68-0
• (1R)-3'-Methyl-1,6-dihydro[1,1'-biphenyl]-3(2H)-one

• Inchi： InChI=1S/C13H14O/c1-10-4-2-5-11(8-10)12-6-3-7-13(14)9-12/h2-5,7-8,12H,6,9H2,1H3/t12-/m1/s1
• InChI Key： FPHLLPBMRXTPSS-GFCCVEGCSA-N
• SMILES： CC1=CC(=CC=C1)C2CC=CC(=O)C2

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.7